Cas no 1909301-35-4 ((3S)-5-Methyl-3-{2-(pyrrolidin-2-yl)acetamidomethyl}hexanoic Acid Hydrochloride)

• Product Name: (3S)-5-Methyl-3-{2-(pyrrolidin-2-yl)acetamidomethyl}hexanoic Acid Hydrochloride
• CAS No: 1909301-35-4
• MF: C₁₄H₂₇ClN₂O₃
• MW: 306.828783273697
• CID: 5719931
• PubChem ID: 121553389
• Update Time: 2025-11-07

(3S)-5-Methyl-3-{2-(pyrrolidin-2-yl)acetamidomethyl}hexanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-5-methyl-3-[[(2-pyrrolidin-2-ylacetyl)amino]methyl]hexanoic acid;hydrochloride
• C14H27ClN2O3
• 1909301-35-4
• EN300-254087
• (3S)-5-Methyl-3-{[2-(pyrrolidin-2-yl)acetamido]methyl}hexanoic acid hydrochloride
• (3S)-5-Methyl-3-{[2-(pyrrolidin-2-yl)acetamido]methyl}hexanoicacidhydrochloride
• (3S)-5-Methyl-3-{2-(pyrrolidin-2-yl)acetamidomethyl}hexanoic Acid Hydrochloride

• Inchi： 1S/C14H26N2O3.ClH/c1-10(2)6-11(7-14(18)19)9-16-13(17)8-12-4-3-5-15-12;/h10-12,15H,3-9H2,1-2H3,(H,16,17)(H,18,19);1H/t11-,12?;/m0./s1
• InChI Key： KSBCIESMYXKZQB-YLIVSKOQSA-N
• SMILES： Cl.O=C(CC1CCCN1)NC[C@H](CC(=O)O)CC(C)C

Computed Properties

• Exact Mass: 306.1710204g/mol
• Monoisotopic Mass: 306.1710204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų

Additional information on (3S)-5-Methyl-3-{2-(pyrrolidin-2-yl)acetamidomethyl}hexanoic Acid Hydrochloride

(3S)-5-Methyl-3-{2-(pyrrolidin-2-yl)acetamidomethyl}hexanoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1909301-35-4, known as (3S)-5-Methyl-3-{2-(pyrrolidin-2-yl)acetamidomethyl}hexanoic Acid Hydrochloride, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a chiral center at the 3rd position of the hexanoic acid backbone. The presence of these structural elements contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of chiral compounds like this one in drug development. The (S)-configuration at the 3rd position plays a crucial role in determining the molecule's stereochemical behavior, which is essential for its interaction with biological targets. Researchers have demonstrated that such configurations can significantly influence the compound's pharmacokinetics, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the pyrrolidine ring is achieved through a carefully designed reaction sequence, ensuring high yield and purity. This synthesis pathway has been optimized to meet the demands of large-scale production, making it feasible for industrial applications.

One of the most exciting aspects of this compound is its potential in drug delivery systems. The hexanoic acid backbone provides a versatile platform for modifying the molecule's physicochemical properties, such as solubility and bioavailability. Recent research has explored the use of this compound as a carrier for hydrophobic drugs, demonstrating improved drug loading efficiency and controlled release profiles.

In addition to its synthetic applications, this compound has shown remarkable biological activity in preclinical studies. It exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Furthermore, its ability to modulate cellular signaling pathways suggests its utility in treating chronic diseases such as arthritis and neurodegenerative disorders.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced stability and solubility compared to the free acid form. This property is critical for formulation development, as it allows for easier processing and administration in various dosage forms, including tablets, capsules, and injectables.

Looking ahead, ongoing research is focused on expanding the understanding of this compound's pharmacodynamics and toxicity profiles. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), are being employed to elucidate its molecular interactions and metabolic pathways. These studies are expected to provide valuable insights into its therapeutic potential and safety profile.

In conclusion, (3S)-5-Methyl-3-{2-(pyrrolidin-2-yl)acetamidomethyl}hexanoic Acid Hydrochloride represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is poised to make a meaningful impact in the field of medicine.